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Compound of Interest

Compound Name: T-705RTP (sodium)

Cat. No.: B12422867

Get Quote

Welcome to the Technical Support Portal for Favipiravir ribofuranosyl-5'-triphosphate (T-

705RTP) sodium salt. As a Senior Application Scientist, I frequently consult with researchers

who experience unexplained variability in their viral RNA-dependent RNA polymerase (RdRp)

inhibition assays. In almost all cases, the root cause traces back to the improper handling and

storage of the T-705RTP stock solution.

Unlike its parent prodrug (Favipiravir/T-705), T-705RTP is a highly polar, polyanionic nucleotide

analog. This guide bypasses generic advice to provide you with field-proven troubleshooting

strategies, thermodynamic stability data, and self-validating protocols tailored specifically to the

biochemical realities of nucleotide triphosphates.

The Biochemical Reality of T-705RTP
To understand how to handle T-705RTP, you must first understand its mechanism. Favipiravir is

a prodrug that requires intracellular phosphoribosylation by host cellular kinases to become the

active triphosphate metabolite, T-705RTP[1]. Once formed, T-705RTP competes with natural

purines (ATP and GTP), leading to chain termination and lethal mutagenesis during viral

replication[2].
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Caption: Mechanism of Favipiravir activation to T-705RTP and subsequent RdRp inhibition.

Diagnostic Q&A: Troubleshooting Stability &
Potency
Q: Why did my T-705RTP solution lose potency after multiple freeze-thaw cycles? A:(Causality)

Nucleoside triphosphates like T-705RTP contain high-energy phosphoanhydride bonds that are

thermodynamically unstable in aqueous environments. During a freeze-thaw cycle, the solution

undergoes a "freeze-concentration effect." As water crystallizes into pure ice, the remaining

liquid micro-pockets become hyper-concentrated with salts and protons, drastically altering the

local pH. This localized shift catalyzes the spontaneous hydrolysis of the terminal γ and β

phosphates, converting the active triphosphate (T-705RTP) into inactive diphosphate (RDP) or

monophosphate (RMP) forms. This directly abolishes its ability to act as a competitive inhibitor
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of ATP/GTP[3]. Solution: Always pre-aliquot stock solutions into single-use volumes

immediately after reconstitution. Never subject an aliquot to more than one freeze-thaw cycle.

Q: What is the optimal solvent for reconstituting T-705RTP sodium salt? A:(Causality) While the

parent prodrug Favipiravir (T-705) is highly soluble in organic solvents like DMSO (up to 30

mg/mL)[1], the active T-705RTP sodium salt is highly polar due to its polyanionic triphosphate

tail. For analytical LC-MS/MS workflows, reconstitute the powder in a mixture of methanol and

0.5% formic acid in water (95:5, v/v) to achieve a stable stock (e.g., 950 µM)[4]. The high

organic content and low pH suppress nucleophilic attack on the phosphate groups. For in vitro

enzymatic assays requiring physiological conditions, reconstitute in nuclease-free water or a

mild buffer (pH 7.4), but strictly maintain the solution on ice and use it immediately[5].

Q: What is the expected shelf-life of T-705RTP stock solutions at -80°C? A: When properly

aliquoted and snap-frozen, T-705RTP exhibits robust long-term stability at -80°C.

Comprehensive stability experiments confirm that samples stored at -80°C remain viable for up

to 10 months, retaining approximately 87% of their original concentration[6]. However, for

highly sensitive kinetic RdRp assays, we recommend a maximum storage duration of 6 months

to guarantee >95% intact triphosphate.

Quantitative Reference Matrix
To assist in your experimental planning, below is a synthesized data matrix regarding the

stability of T-705RTP under various laboratory conditions.
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Parameter Condition
Expected Stability /
Outcome

Mechanistic
Rationale

Long-term Storage -80°C (Aliquoted)
Up to 10 months

(~87% recovery)[6]

Deep freezing

completely halts the

kinetic hydrolysis of

phosphoanhydride

bonds.

Short-term Storage 4°C (Autosampler) 24 to 72 hours[6]

Reduced thermal

energy slows

degradation; suitable

for active, overnight

LC-MS/MS runs.

Freeze-Thaw Cycles -80°C to Room Temp

Significant

degradation after >1

cycle

Freeze-concentration

effect alters local pH,

accelerating rapid

phosphate cleavage.

Reconstitution Solvent
MeOH:0.5% Formic

Acid (95:5)

Highly stable stock

(e.g., 950 µM)[4]

Organic/acidic matrix

suppresses

nucleophilic attack on

the triphosphate

moiety.

Validated Operating Procedures (SOPs)
Protocol: Reconstitution and Aliquoting of T-705RTP
Sodium Stock Solution
Trustworthiness & Self-Validation: This protocol is designed as a self-validating system. It

incorporates a baseline analytical check to ensure the triphosphate moiety is intact before

committing the batch to long-term storage, ensuring absolute confidence in your downstream

assays.

T-705RTP Sodium
Lyophilized Powder

Reconstitute in
MeOH:Water or Buffer

Aliquot into
Single-Use Vials

Snap Freeze
(Liquid N2 / Dry Ice)

Store at -80°C
(Stable up to 10 months)
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Caption: Step-by-step workflow for the preparation and -80°C storage of T-705RTP stock

solutions.

Step-by-Step Methodology:

Equilibration: Allow the lyophilized T-705RTP sodium salt vial to equilibrate to room

temperature in a desiccator for 30 minutes. Causality: Opening a cold vial introduces

atmospheric condensation; moisture initiates premature hydrolysis of the powder.

Reconstitution: Add the appropriate volume of Methanol:0.5% Formic Acid (95:5, v/v) to

achieve your target concentration (e.g., 950 µM)[4]. Pipette gently to dissolve. Do not vortex

vigorously, as sheer stress and aeration can promote degradation.

Self-Validation Check (Baseline): Withdraw a 10 µL aliquot and dilute it in your mobile phase.

Run a rapid LC-MS/MS scan monitoring the specific MRM transitions for T-705RTP. Record

the peak area. This serves as your 100% integrity baseline.

Aliquoting: Immediately dispense the remaining stock into pre-chilled, nuclease-free

microcentrifuge tubes in single-use volumes (e.g., 20 µL to 50 µL).

Snap-Freezing: Submerge the tightly sealed tubes in liquid nitrogen or a dry ice/ethanol bath

for 60 seconds. Causality: Rapid freezing prevents the formation of large ice crystals and

minimizes the duration the compound spends in the concentrated, unfrozen liquid phase

where hydrolysis peaks.

Storage: Transfer immediately to a -80°C freezer.

Self-Validation Check (Post-Thaw): After 24 hours, thaw one aliquot strictly on ice and repeat

the LC-MS/MS scan. A peak area within 5% of the baseline validates that your snap-freezing

and storage protocol successfully preserved the compound's structural integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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